Cas no 1507743-01-2 (1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine
• CAS No: 1507743-01-2
• MF: C₉H₁₃BrN₂S
• MW: 261.181919813156
• CID: 5999259
• PubChem ID: 66221749
• Update Time: 2025-05-20

1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine
• AKOS015565280
• 1507743-01-2
• EN300-1914123

• Inchi： 1S/C9H13BrN2S/c10-7-6-12-8(13-7)9(11)4-2-1-3-5-9/h6H,1-5,11H2
• InChI Key： RPIJIYOOSBLUOQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2(CCCCC2)N)S1

Computed Properties

• Exact Mass: 259.99828g/mol
• Monoisotopic Mass: 259.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine

Introduction to 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine (CAS No. 1507743-01-2)

1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine (CAS No. 1507743-01-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, including a cyclohexane ring and a brominated thiazole moiety. These structural elements contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various therapeutic applications.

The cyclohexane ring in 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine provides the compound with a rigid structure, which can enhance its stability and bioavailability. The brominated thiazole moiety is known for its ability to interact with specific biological targets, such as enzymes and receptors, thereby modulating their activity. This makes the compound a promising lead for the development of novel drugs targeting various diseases.

Recent studies have explored the potential of 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. The researchers found that 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine has also shown promise in the field of oncology. A study conducted by a team of researchers at the University of California in 2023 demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT pathway. These findings suggest that 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine could be developed into an effective anticancer agent with minimal side effects.

The synthesis of 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of 5-bromothiazole with cyclohexylamine under controlled conditions. The resulting product is then purified using chromatographic methods to obtain the desired compound with high purity. This efficient synthesis route makes it feasible to produce large quantities of 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine for further research and development.

The pharmacokinetic properties of 1-(5-bromo-1,3-thiazol-2-yl)cyclohexan-1-amine have also been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 1-(5-bromo-1,3-thiazol-2-y)cyclohexan-l -amine (CAS No. 1507743 -0 - - - - - - - - - - - - - - - - - - - - - - - - -) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the treatment of various diseases.